5-chloro-2-fluoro-4-iodobenzaldehyde
Description
5-chloro-2-fluoro-4-iodobenzaldehyde is a chemical compound with the CAS Number: 2386033-94-7 . It has a molecular weight of 284.46 and is typically stored at 4°C . The compound is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H3ClFIO/c8-5-1-4(3-11)6(9)2-7(5)10/h1-3H . This indicates that the compound has a benzene ring with chlorine, fluorine, and iodine substituents, and an aldehyde group.Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . It can also cause skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2-fluoro-4-iodobenzaldehyde involves the conversion of 5-chloro-2-fluoro-4-nitrobenzaldehyde to the desired product through a series of reactions.", "Starting Materials": [ "5-chloro-2-fluoro-4-nitrobenzaldehyde", "Sodium iodide", "Sodium dithionite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 5-chloro-2-fluoro-4-nitrobenzaldehyde to 5-chloro-2-fluoro-4-aminobenzaldehyde using sodium dithionite in the presence of hydrochloric acid.", "Step 2: Conversion of 5-chloro-2-fluoro-4-aminobenzaldehyde to 5-chloro-2-fluoro-4-iodobenzaldehyde through a Sandmeyer reaction. The reaction involves the formation of a diazonium salt intermediate by treating the aminobenzaldehyde with sodium nitrite and hydrochloric acid, followed by treatment with sodium iodide in the presence of copper(I) iodide.", "Step 3: Purification of the product by recrystallization from ethanol and water." ] } | |
CAS No. |
2386033-94-7 |
Molecular Formula |
C7H3ClFIO |
Molecular Weight |
284.5 |
Purity |
95 |
Origin of Product |
United States |
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